Cas no 146100-02-9 (Macranthoside B)

• Product Name: Macranthoside B
• CAS No: 146100-02-9
• MF: C₅₃H₈₆O₂₂
• MW: 1075.23675966263
• CID: 213149
• PubChem ID: 11693756
• Update Time: 2025-09-28

Macranthoside B Chemical and Physical Properties

Names and Identifiers

• MacranthosideB
• 2)-a-L-arabinopyranosyl)oxy]-23-hydroxy-, (3b,4a)-
• 3)-O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 4)-O-b-D-glucopyranosyl-(1&reg
• (3beta,4alpha)-3-[(O-beta-D-Glucopyranosyl-(1→4)-O-beta-D-glucopyranosyl-(1→3)-O-6-deoxy-alpha-L-mannopyranosyl-(1→2)-alpha-L-arabinopyranosyl)oxy]-23-hydroxyolean-12-en-28-oic acid
• Pulchinenoside E1
• Macranthoside B
• (4As,6aR,6aS,6bR,8aS,9R,12aR,14bR)-10-[(2S)-3-[(2S)-4-[(2S)-3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5
• WFA10002
• 10-[3-[4-[3,4-Dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-y
• Hederagenin 3-O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-O-alpha-L-rhamnopyranosyl-(1-2)-alpha-L-arabinopyranoside
• Hederagenin - 3-O-β-D- Galactosyl( 1→3)-β-D-glucosyl( 1→3)-α-L-rhamnosyl(1→2)-α-L-arabinoside
• Olean-12-en-28-oic acid, 3-[(O-beta-D-glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->3)-O-6-deoxy-alpha-L-mannopyranosyl-(1-->2)-alpha-L-arabinopyranosyl)oxy]-23-hydroxy-, (3beta,4alpha)-
• CS-0032065
• DA-55162
• HY-N5008
• 146100-02-9
• FS-6856
• PD125229
• AKOS037515348
• DTXSID101317128
• 3-O-beta-D-glucopyranosyl (1-4)-beta-D-glucopyranosyl (1-3)-alpha-L-rhamnopyranosyl (1-2)-alpha-L-arabinopyranosyl-hederagenin

• Inchi： 1S/C53H86O22/c1-23-32(58)41(74-44-38(64)36(62)40(28(20-55)71-44)73-43-37(63)35(61)34(60)27(19-54)70-43)39(65)45(69-23)75-42-33(59)26(57)21-68-46(42)72-31-11-12-49(4)29(50(31,5)22-56)10-13-52(7)30(49)9-8-24-25-18-48(2,3)14-16-53(25,47(66)67)17-15-51(24,52)6/h8,23,25-46,54-65H,9-22H2,1-7H3,(H,66,67)
• InChI Key： KPDVIKCSTOVVEA-UHFFFAOYSA-N
• SMILES： CC1C(O)C(OC2C(O)C(O)C(OC3C(O)C(O)C(O)C(CO)O3)C(CO)O2)C(O)C(OC2C(OC3C(CO)(C)C4CCC5(C6(C(C7C(C(=O)O)(CC6)CCC(C)(C)C7)=CCC5C4(C)CC3)C)C)OCC(O)C2O)O1

Computed Properties

• Exact Mass: 1074.56107437 g/mol
• Monoisotopic Mass: 1074.56107437 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 75
• Rotatable Bond Count: 12
• Complexity: 2060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 28
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 354
• Molecular Weight: 1075.2

Experimental Properties

• Color/Form: Powder
• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 260-262 ºC
• Solubility: Insuluble (8.8E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Macranthoside B

Exploring Macranthoside B (CAS No. 146100-02-9): A Comprehensive Review of Its Properties and Applications

Macranthoside B (CAS No. 146100-02-9) is a naturally occurring compound that has garnered significant attention in recent years due to its potential therapeutic and pharmacological properties. This bioactive saponin, derived from the Lonicera macranthoides plant, is part of a growing interest in plant-derived compounds for health and wellness applications. Researchers and consumers alike are increasingly curious about its benefits, mechanisms of action, and potential applications in modern medicine and nutraceuticals.

The rise of natural product research has placed compounds like Macranthoside B at the forefront of scientific inquiry. With the global shift toward holistic and preventive healthcare, many users search for terms such as "Macranthoside B benefits," "Lonicera macranthoides extract uses," and "natural saponins for health." These queries reflect a growing demand for evidence-based information on plant-derived bioactive compounds. Studies suggest that Macranthoside B exhibits anti-inflammatory, antioxidant, and immunomodulatory effects, making it a promising candidate for further research.

One of the most frequently asked questions about Macranthoside B is its role in immune support. Preliminary research indicates that this compound may enhance immune function by modulating cytokine production and improving cellular defense mechanisms. This aligns with the current trend of seeking natural immune boosters, especially in the wake of increased health awareness post-pandemic. Additionally, its antioxidant properties are of interest to those exploring anti-aging solutions and skin health applications, as oxidative stress is a key factor in aging and chronic diseases.

From a biochemical perspective, Macranthoside B belongs to the triterpenoid saponin class, characterized by its sugar moieties attached to a non-sugar aglycone. Its molecular structure contributes to its bioactivity, particularly in interacting with cell membranes and signaling pathways. Researchers are investigating its potential in metabolic health, with some studies suggesting it may influence lipid metabolism and glucose regulation. These findings have sparked interest in its application for weight management and diabetes support, topics that are highly searched in health forums and academic databases.

The extraction and purification of Macranthoside B involve advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry, ensuring high purity and consistency for research and commercial use. Quality control is critical, as variations in extraction methods can affect the compound's efficacy. This underscores the importance of sourcing standardized botanical extracts, a key concern for manufacturers and consumers alike.

In the realm of traditional medicine, Lonicera macranthoides has been used for centuries in East Asian practices, often referred to as "honeysuckle derivatives." Modern science is now validating many of these traditional uses, bridging the gap between ancient wisdom and contemporary research. This intersection of tradition and innovation is a hot topic, with many users searching for "herbal medicine scientific evidence" and "plant-based therapeutics."

Looking ahead, the potential applications of Macranthoside B extend beyond human health. Its role in veterinary medicine and agricultural biotechnology is also under exploration, particularly in enhancing animal health and crop resilience. As sustainability becomes a priority, plant-derived compounds like Macranthoside B offer eco-friendly alternatives to synthetic chemicals, aligning with the global push toward green chemistry and sustainable agriculture.

In conclusion, Macranthoside B (CAS No. 146100-02-9) represents a fascinating intersection of nature and science. Its diverse potential in health, wellness, and beyond makes it a compound worth watching. As research continues to unfold, it is likely to play an increasingly prominent role in both academic and commercial spheres, answering the growing demand for natural, effective, and scientifically validated bioactive compounds.